Cas no 1807086-45-8 (4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile)

• Product Name: 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile
• CAS No: 1807086-45-8
• MF: C₉H₄F₂IN₃
• MW: 319.049440383911
• CID: 4876456
• Update Time: 2025-05-23

4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile

• Inchi： 1S/C9H4F2IN3/c10-9(11)8-5(1-2-13)6(3-14)7(12)4-15-8/h4,9H,1H2
• InChI Key： OZVRJRAQMBWDPS-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(CC#N)=C1C#N

Computed Properties

• Exact Mass: 318.942
• Monoisotopic Mass: 318.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Additional information on 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile

Introduction to 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile (CAS No. 1807086-45-8)

4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, identified by the CAS number 1807086-45-8, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, an iodine substituent, and an acetonitrile moiety, makes this molecule a versatile intermediate for synthesizing various bioactive molecules.

The structural configuration of 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile imparts distinct chemical properties that make it valuable in drug discovery processes. The cyano group (-CN) introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the difluoromethyl group (-CF₂) is known for its ability to modulate metabolic stability and binding affinity in drug candidates. The iodine substituent at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with improved pharmacological profiles. The compound 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in generating kinase inhibitors, which play a crucial role in cancer therapy. The combination of the cyano and acetonitrile groups enhances hydrogen bonding capabilities, while the iodine atom allows for selective modifications, enabling researchers to fine-tune the binding properties of their drug candidates.

Moreover, the difluoromethyl group has been extensively studied for its pharmacokinetic advantages. It can improve lipophilicity and metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic is particularly valuable in designing long-acting drugs that require fewer dosing regimens. Recent publications highlight the use of 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile in developing antiviral agents, where its structural features contribute to enhanced binding affinity to viral proteases and polymerases.

The iodine atom at the 5-position of the pyridine ring is particularly noteworthy for its role in modern synthetic strategies. Transition-metal-catalyzed cross-coupling reactions have revolutionized medicinal chemistry by enabling efficient construction of complex molecular frameworks. The palladium-catalyzed Suzuki-Miyaura coupling, for example, allows for the introduction of aryl or vinyl groups at the iodinated position, expanding the chemical space available for drug discovery. This flexibility has led to the development of numerous lead compounds with promising therapeutic activities.

Recent advances in computational chemistry have further accelerated the exploration of 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile as a scaffold for drug design. Molecular modeling studies have identified optimal positions for functionalization based on predicted interactions with biological targets. These insights have guided experimental efforts toward optimizing potency and selectivity. Additionally, high-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of derivatives derived from this compound, streamlining the hit-to-drug process.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for novel pesticides and herbicides. Pyridine derivatives are well-documented for their efficacy in crop protection applications. The unique combination of functional groups in 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile allows for the synthesis of molecules with improved environmental profiles while maintaining high efficacy against pests and weeds.

In conclusion, 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-acetonitrile (CAS No. 1807086-45-8) represents a promising intermediate with broad applications across pharmaceuticals and agrochemicals. Its structural features enable diverse synthetic pathways and functionalization strategies, making it an invaluable tool for medicinal chemists and materials scientists alike. As research continues to uncover new therapeutic opportunities and sustainable solutions, this compound is poised to play an increasingly significant role in future innovations.